Cas no 156038-84-5 ((S,S)-N-Boc-2,5-dimethylpyrrolidine)

• Product Name: (S,S)-N-Boc-2,5-dimethylpyrrolidine
• CAS No: 156038-84-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 2208873
• PubChem ID: 71310640
• Update Time: 2025-04-21

(S,S)-N-Boc-2,5-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S,S)-N-Boc-2,5-dimethylpyrrolidine
• tert-butyl (2S,5S)-2,5-dimethylpyrrolidine-1-carboxylate
• 156038-84-5
• starbld0009205
• DTXCID20697012
• DTXSID90746268
• (S,S)-N-Boc-2,5-dimethylpyrrolidine, 95%
• 1-Pyrrolidinecarboxylic acid, 2,5-dimethyl-, 1,1-dimethylethyl ester, (2S,5S)-

• Inchi： 1S/C11H21NO2/c1-8-6-7-9(2)12(8)10(13)14-11(3,4)5/h8-9H,6-7H2,1-5H3/t8-,9-/m0/s1
• InChI Key： FZSBLLYQAULJDU-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H](C)CC[C@@H]1C)=O

Computed Properties

• Exact Mass: 199.157228913Da
• Monoisotopic Mass: 199.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.930 g/mL at 25 °C
• Flash Point: 86 °C
• Refractive Index: n20/D 1.444

(S,S)-N-Boc-2,5-dimethylpyrrolidine Security Information

• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Category Code： 25-50
• Safety Instruction： 45-61
• Hazardous Material Identification：